Cas no 2138273-64-8 (1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine)

• Product Name: 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• CAS No: 2138273-64-8
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 6120797
• PubChem ID: 165860024
• Update Time: 2025-10-28

1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine Chemical and Physical Properties

Names and Identifiers

• 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• 1',2'-dihydrospiro[cyclopropane-1,3'-indole]-3-amine
• 2138273-64-8
• EN300-1105164

• Inchi： 1S/C10H12N2/c11-9-5-10(9)6-12-8-4-2-1-3-7(8)10/h1-4,9,12H,5-6,11H2
• InChI Key： BITITLCRGBXPTK-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2(C1)CC2N

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine

Exploring 1',2'-Dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2138273-64-8): A Versatile Spirocyclic Compound in Modern Chemistry

The compound 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2138273-64-8) represents a fascinating class of spirocyclic indole derivatives, which have garnered significant attention in pharmaceutical and materials science research. This structurally unique molecule combines the spirocyclopropane motif with an indole-3-amine scaffold, creating a versatile building block for drug discovery and advanced material development.

Recent trends in medicinal chemistry highlight the growing importance of spirocyclic compounds like 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine due to their three-dimensional complexity and potential for selective biological activity. Researchers are particularly interested in how the spirocyclopropane moiety influences the molecule's conformational rigidity and interaction with biological targets, making it a valuable scaffold for designing novel therapeutics.

The structural features of CAS 2138273-64-8 offer several advantages in drug design. The indole-3-amine core is a privileged structure in medicinal chemistry, known to interact with various biological targets, while the spirocyclopropane ring introduces steric constraints that can enhance binding specificity. This combination makes 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine particularly interesting for developing central nervous system (CNS) drugs and anti-inflammatory agents.

In synthetic chemistry, spirocyclic indole derivatives like 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine present exciting challenges and opportunities. The construction of the spirocyclopropane ring requires specialized synthetic strategies, often involving cyclopropanation reactions of appropriate indole precursors. Recent advances in transition metal-catalyzed reactions have improved access to such complex structures, addressing common questions about "how to synthesize spirocyclic compounds efficiently" that many researchers search for.

The physicochemical properties of 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine contribute to its potential applications. The compound typically exhibits moderate lipophilicity due to its spirocyclic nature, with the indole-3-amine moiety providing sites for hydrogen bonding. These characteristics influence its solubility profile and make it suitable for various formulation approaches, a topic frequently searched in relation to "drug-like properties of spirocyclic compounds".

Beyond pharmaceutical applications, CAS 2138273-64-8 and related spirocyclic indole derivatives show promise in materials science. The rigid spirocyclopropane structure can impart unique photophysical properties, making these compounds interesting for organic electronic applications. Researchers investigating "novel organic semiconductors" often explore such spirocyclic systems for their potential in OLEDs and other optoelectronic devices.

The safety profile and handling considerations for 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling this material, as with all fine chemicals. This addresses common safety-related queries about "spirocyclic compounds handling precautions" that frequently appear in search engines.

Market trends indicate growing demand for specialized spirocyclic building blocks like 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine. Pharmaceutical companies and research institutions are increasingly seeking such structurally diverse compounds to expand their screening libraries and develop new therapeutic candidates. The unique three-dimensionality of spirocyclic systems makes them particularly valuable in fragment-based drug discovery approaches.

Analytical characterization of CAS 2138273-64-8 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the spirocyclic structure and purity of the compound, addressing common analytical questions about "how to characterize spirocyclopropane-containing compounds" that researchers often search for.

Future research directions for 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine may explore its potential in targeted drug delivery systems or as a scaffold for covalent inhibitors. The indole-3-amine moiety offers opportunities for further functionalization, while the spirocyclopropane ring could be exploited for strain-release chemistry. These possibilities align with current trends in "next-generation drug design" that dominate scientific literature searches.

In conclusion, 1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2138273-64-8) represents an important addition to the toolbox of spirocyclic compounds available to researchers. Its unique combination of spirocyclopropane and indole-3-amine structural elements offers numerous possibilities for innovation in both pharmaceutical development and materials science, making it a compound of significant current interest in the scientific community.